7-Hydroxyoctanoic acid 7-Hydroxyoctanoic acid elongs to the class of organic compounds known as medium-chain hydroxy acids and derivatives. These are hydroxy acids with a 6 to 12 carbon atoms long side chain. Thus, is considered to be a fatty acid lipid molecule. is soluble (in water) and a weakly acidic compound (based on its pKa). has been primarily detected in urine. Within the cell, is primarily located in the cytoplasm.
Brand Name: Vulcanchem
CAS No.: 17173-14-7
VCID: VC21040251
InChI: InChI=1S/C8H16O3/c1-7(9)5-3-2-4-6-8(10)11/h7,9H,2-6H2,1H3,(H,10,11)
SMILES: CC(CCCCCC(=O)O)O
Molecular Formula: C8H16O3
Molecular Weight: 160.21 g/mol

7-Hydroxyoctanoic acid

CAS No.: 17173-14-7

Cat. No.: VC21040251

Molecular Formula: C8H16O3

Molecular Weight: 160.21 g/mol

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7-Hydroxyoctanoic acid - 17173-14-7

Specification

Description elongs to the class of organic compounds known as medium-chain hydroxy acids and derivatives. These are hydroxy acids with a 6 to 12 carbon atoms long side chain. Thus, is considered to be a fatty acid lipid molecule. is soluble (in water) and a weakly acidic compound (based on its pKa). has been primarily detected in urine. Within the cell, is primarily located in the cytoplasm.
CAS No. 17173-14-7
Molecular Formula C8H16O3
Molecular Weight 160.21 g/mol
IUPAC Name 7-hydroxyoctanoic acid
Standard InChI InChI=1S/C8H16O3/c1-7(9)5-3-2-4-6-8(10)11/h7,9H,2-6H2,1H3,(H,10,11)
Standard InChI Key OFCMTSZRXXFMBQ-UHFFFAOYSA-N
SMILES CC(CCCCCC(=O)O)O
Canonical SMILES CC(CCCCCC(=O)O)O

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